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Compound of Interest

2-Cyclopenten-1-one, 3-
Compound Name:
(acetyloxy)-

Cat. No.: B12283767

Get Quote

\ J

Handling, Safety, and Application in Drug Discovery

Executive Summary

2',3'-Dihydroxyacetophenone (CAS 13494-10-5), also known as 3-Acetylcatechol, is a critical
organic intermediate used primarily in the synthesis of pharmaceuticals, including
antiproliferative agents, opioid receptor agonists, and anticoagulants.[1] As a catechol
derivative, it possesses specific redox properties and reactivity patterns that necessitate
precise handling to prevent oxidation and ensure experimental reproducibility.

This guide provides a comprehensive safety and technical framework for researchers. It moves
beyond basic SDS data to offer field-proven protocols for storage, solubilization, and synthesis,
ensuring both personnel safety and data integrity in drug development workflows.

Chemical Identity & Physicochemical Properties[1]
[2][3][4][5][6]
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Understanding the physical state and solubility profile is the first step in safe experimental

design.
Property Data Notes for Researchers
Isomeric with
Chemical Name 2',3'-Dihydroxyacetophenone Resacetophenone (2,4-) and
Quinacetophenone (2,5-).
Verify CAS on reagent bottles;
CAS Number 13494-10-5 isomers have distinct
reactivities.
Molecular Formula CsHsOs
] Useful for molarity calculations
Molecular Weight 152.15 g/mol , _
in stock preparation.
] Discoloration (browning)
Yellow needles or crystalline o o )
Appearance indicates oxidation (quinone
powder )
formation).
) ) Sharp melting point indicates
Melting Point 97-98 °C ] )
high purity.
Moderate water solubility;
Solubility DMSO, Ethanol, Methanol organic solvents preferred for
stock solutions.
Phenolic protons are acidic;
pKa ~8.98 deprotonation occurs in basic

media.

Safety Profile & Hazard Analysis (GHS)

While not classified as acutely toxic like some heavy metals, CAS 13494-10-5 presents
significant irritant hazards typical of phenolic compounds.

GHS Classification
 Signal Word:WARNING
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e Hazard Statements:

o

H302: Harmful if swallowed.[2]

[¢]

H315: Causes skin irritation.[3][4][5]

[¢]

H319: Causes serious eye irritation.[6][2][3][5]

[e]

H335: May cause respiratory irritation.[3][4][5]

Critical Health Risks[9]

e Mucosal Irritation: The compound is a potent respiratory irritant. Inhalation of dust during
weighing can cause acute coughing and upper respiratory tract inflammation.

e Ocular Damage: Direct contact with eyes can cause severe irritation.[6][4][5] Crystalline
particulates can cause mechanical abrasion in addition to chemical irritation.

o Catechol Sensitivity: Although not strictly classified as a sensitizer in all jurisdictions,
catechol derivatives can induce contact dermatitis in susceptible individuals upon repeated
exposure.

Handling & Storage Protocols

The Golden Rule: Treat 2',3'-Dihydroxyacetophenone as an air-sensitive reagent to maintain its
utility in synthesis. Phenolic hydroxyl groups at the ortho position (catechol motif) are prone to
oxidation.

Storage Hierarchy

o Primary Container: Amber glass vial with a Teflon-lined cap (prevents UV degradation).
e Environment: Store at Room Temperature (15-25°C) in a dry environment.

e Long-Term Preservation: For storage >3 months, purge the headspace with Argon or
Nitrogen before sealing. This prevents the formation of oxidation products (quinones) which
appear as dark contaminants.
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Experimental Handling Workflow

» Weighing: Always weigh in a certified chemical fume hood. Use an antistatic gun if the

powder is static-charged to prevent aerosolization.

o Tools: Use stainless steel or glass spatulas. Avoid iron-based tools if rusting is evident, as

catechols chelate iron, turning the product purple/black.

Visualization: Safe Handling Logic
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Start: Reagent Retrieval

Visual Inspection:
Is powder yellow?

Brown/Black Crust:

Oxidation Detected

Recrystallize (EtOH/Water)

Proceed to Weighing

Weigh in Fume Hood
(Anti-static precautions)

'

Dissolve in DMSO/EtOH
(Avoid aqueous basic buffers initially)

Ready for Synthesis/Assay

Click to download full resolution via product page

Caption: Decision matrix for assessing reagent quality and safe handling steps prior to
experimentation.
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Experimental Protocols
Protocol A: Preparation of 100 mM Stock Solution

Target Concentration: 100 mM in DMSO. Volume: 10 mL.

Calculate Mass:

Weighing: Weigh 152.2 mg of CAS 13494-10-5 into a 15 mL amber glass vial.

Solvent Addition: Add 10 mL of anhydrous DMSO.

Mixing: Vortex for 30 seconds. The solution should be clear and yellow.

Storage: Aliquot into 500 pL volumes and store at -20°C. Avoid repeated freeze-thaw cycles
to prevent hydrolysis or oxidation.

Protocol B: Claisen-Schmidt Condensation (Chalcone
Synthesis)

This compound is frequently used to synthesize chalcones (1,3-diaryl-2-propen-1-ones) by
condensing with aromatic aldehydes.

Reagents: Mix 2',3'-Dihydroxyacetophenone (1.0 eq) and substituted benzaldehyde (1.0 eq)
in Ethanol.

o Catalyst: Add 40% KOH (aq) dropwise at 0°C.

o Reaction: Stir at room temperature for 12—24 hours. The mixture will darken (deep
red/orange) as the chalcone forms.

e Quench: Pour into crushed ice/water and acidify with 1M HCI to pH 2-3.

« |solation: Filter the precipitate. Recrystallize from Ethanol.[7]

Emergency Response Procedures
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Scenario Immediate Action Follow-Up

Rinse cautiously with water for )
) ) ) Seek ophthalmological
Eye Contact 15 minutes. Lift eyelids to o )
) evaluation immediately.[8]
ensure flushing.

Wash with copious soap and
water.[3][4][8] Remove Monitor for dermatitis or

Skin Contact ) ) o
contaminated clothing.[2][3][5] delayed sensitization.

[8]

Move to fresh air.[2][3][4] Keep If wheezing occurs, seek
Inhalation at rest in a position medical attention (suspected

comfortable for breathing.[3] respiratory sensitization).

Dampen with water to prevent )
Ventilate area.[3][4][8] Wash

Spill (Solid) dust. Sweep up into a ) ]
surface with mild detergent.

chemical waste container.

Visualization: Emergency Decision Tree

> Flush 15 mins
STl (Eyewash Station)

el T~

N N N
. ) . Soap & Water Wash
Exposure Incident Identify Route ——®| Skin Contact ——»| Remove Clothing
> Fresh Ai
. resh Air
Lt Support Breathing

Seek Medical Advice
(Show SDS)
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Caption: Rapid response workflow for exposure to 2',3'-Dihydroxyacetophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Technical Guide: 2',3'-Dihydroxyacetophenone (CAS
13494-10-5)]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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